Cas no 4559-89-1 (Urea, N-[2-(diethylamino)ethyl]-N'-phenyl-)

• Product Name: Urea, N-[2-(diethylamino)ethyl]-N'-phenyl-
• CAS No: 4559-89-1
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 324155
• PubChem ID: 410208
• Update Time: 2025-04-19

Urea, N-[2-(diethylamino)ethyl]-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[2-(diethylamino)ethyl]-N'-phenyl-
• 1-[2-(diethylamino)ethyl]-3-phenylurea
• AKOS003544647
• 4559-89-1
• ST51033182
• DTXSID80328431

• Inchi： 1S/C13H21N3O/c1-3-16(4-2)11-10-14-13(17)15-12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3,(H2,14,15,17)
• InChI Key： YTGXKAVGGWIDKO-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)NCCN(CC)CC

Computed Properties

• Exact Mass: 235.16863
• Monoisotopic Mass: 235.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 44.37